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Compound of Interest

Compound Name: 3-Fluoro-o-xylene

Cat. No.: B1295157 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of 3-Fluoro-o-xylene waste.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Fluoro-o-xylene?

A1: 3-Fluoro-o-xylene is a flammable liquid and vapor.[1][2][3] It is harmful if it comes into

contact with the skin or is inhaled.[4] It can cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[4][5] Ingesting the chemical may be fatal if it enters the airways. It is

also toxic to aquatic life.[3]

Q2: What Personal Protective Equipment (PPE) is required when handling 3-Fluoro-o-xylene?

A2: The minimum required PPE includes chemical safety goggles, chemical-resistant gloves

(e.g., nitrile), and a fully-buttoned lab coat.[6] All handling of 3-Fluoro-o-xylene should be

conducted within a certified laboratory fume hood to ensure adequate ventilation and avoid

breathing vapors.[3][6] For larger quantities or situations with a higher risk of splashing, a face

shield and chemical-resistant apron should be worn.[7][8]

Q3: How should I store 3-Fluoro-o-xylene waste before disposal?

A3: 3-Fluoro-o-xylene waste, as a halogenated organic solvent, must be collected in a

dedicated, properly labeled, and sealed waste container.[6][9] The container must be
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compatible with the chemical; high-density polyethylene or lined metal containers are often

suitable.[10] Do not mix it with non-halogenated solvent waste.[9] Store the waste container in

a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1][4][6] The storage

area should have secondary containment to collect any potential leaks.[9]

Q4: Can I dispose of small amounts of 3-Fluoro-o-xylene down the drain?

A4: No. 3-Fluoro-o-xylene is insoluble in water and toxic to aquatic life.[11] As a hazardous

chemical, it must not be disposed of down the drain or in regular sewage systems as it can

contaminate groundwater and soil.[12][13]

Q5: What is the correct disposal method for 3-Fluoro-o-xylene waste?

A5: 3-Fluoro-o-xylene is a halogenated solvent and must be disposed of as hazardous waste.

[14][15] The waste must be collected in appropriately labeled containers and disposed of

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company.[1][16] Regulations prohibit the disposal of halogenated

solvents in landfills.[17] The final disposal method is typically industrial combustion or

incineration at a designated facility.[3]

Q6: What should I do if I accidentally spill a small amount of 3-Fluoro-o-xylene in the lab?

A6: For a small spill (that can be cleaned up in less than 10 minutes), immediately alert others

in the area and ensure the space is well-ventilated.[6][18][19] Eliminate all sources of ignition.

[3][5][18] Wearing appropriate PPE, contain the spill using an inert absorbent material like

sand, earth, or vermiculite.[18][20] Do not use combustible materials like paper towels to

absorb the bulk of the spill.[18] Scoop the absorbed material into a sealable, labeled container

for hazardous waste disposal.[20][21] Wash the spill area with soap and water afterward.[18]

[20]

Data & Properties
Table 1: Physicochemical Properties of 3-Fluoro-o-xylene
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Property Value Source

Chemical Formula C₈H₉F [1][11][22]

Molecular Weight 124.16 g/mol [1][11]

Appearance Colorless liquid [1]

Boiling Point 148°C [1]

Flash Point 36°C [1]

Density 0.992 g/mL [1]

Vapor Pressure 4.77 mmHg at 25°C [1]

Solubility Insoluble in water [11]

CAS Number 443-82-3 [1][11][22]

Table 2: Recommended Personal Protective Equipment (PPE)

Situation Required PPE

Routine Handling (Small Quantities in Fume

Hood)

Safety glasses or goggles, Nitrile gloves, Lab

coat.[6]

Handling Larger Volumes or Potential for Splash

Chemical safety goggles and face shield,

Chemical-resistant gloves (e.g., Viton, PVA),

Chemical-resistant apron or coveralls.[6][7][8]

[23]

Spill Cleanup

Full-face air-purifying respirator (for significant

vapor concentrations), Chemical-resistant

gloves, coveralls, and boots.[7][23][24]

Experimental Protocols
Protocol 1: Small-Scale Spill Cleanup (<1 Liter)
This protocol is for incidental spills that can be managed by trained laboratory personnel.
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Alert & Secure: Immediately alert personnel in the area.[19] Control all sources of ignition

(e.g., turn off hot plates, equipment).[3][18]

Don PPE: Put on appropriate PPE, including chemical safety goggles, a face shield,

chemical-resistant gloves, and a lab coat or coveralls.[20] If vapor concentrations are high,

evacuate and call emergency personnel.

Containment: Prevent the spill from spreading. Use spill socks or build a dike around the spill

with an inert absorbent material (vermiculite, sand, or commercial sorbent).[20] Prevent the

chemical from entering drains.[20][21]

Absorption: Gently cover the spill with the absorbent material, starting from the outside and

working inward to minimize splashing.[20]

Collection: Once the liquid is fully absorbed, use non-sparking tools (e.g., plastic scoop) to

collect the material.[1][4] Place the contaminated absorbent into a heavy-duty plastic bag or

a designated, compatible waste container.[18][21]

Decontamination: Wipe the spill area with a cloth or paper towels dampened with soap and

water.[18][21] Place all cleaning materials into the waste container.

Disposal: Seal and label the waste container with a "Hazardous Waste" label, clearly

identifying the contents ("3-Fluoro-o-xylene spill debris").[16][21] Arrange for pickup through

your institution's EHS department.

Restock: Replace any used items in the spill kit.[20]

Workflow Visualization
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Caption: Workflow for handling 3-Fluoro-o-xylene laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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